Cas no 911109-15-4 (Methyl 8-methoxyquinoline-3-carboxylate)

• Product Name: Methyl 8-methoxyquinoline-3-carboxylate
• CAS No: 911109-15-4
• MF: C₁₂H₁₁NO₃
• MW: 217.2206
• MDL: MFCD23704819
• CID: 5061520
• Update Time: 2025-10-28

Methyl 8-methoxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-methoxyquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 8-methoxy-, methyl ester
• SY266702
• Methyl 8-methoxyquinoline-3-carboxylate

• MDL： MFCD23704819
• Inchi： 1S/C12H11NO3/c1-15-10-5-3-4-8-6-9(12(14)16-2)7-13-11(8)10/h3-7H,1-2H3
• InChI Key： XBECGVTYRLAIEO-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C2=C([H])C(C(=O)OC([H])([H])[H])=C([H])N=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 8-methoxyquinoline-3-carboxylate

Methyl 8-methoxyquinoline-3-carboxylate (CAS No. 911109-15-4): A Comprehensive Overview in Modern Chemical Biology

Methyl 8-methoxyquinoline-3-carboxylate, identified by its unique chemical identifier CAS No. 911109-15-4, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, featuring a quinoline core with methoxy and carboxylate functional groups, has garnered attention due to its structural versatility and potential biological activities. The Methyl 8-methoxyquinoline-3-carboxylate scaffold presents a promising platform for the development of novel therapeutic agents, particularly in the context of addressing complex diseases such as cancer, infectious disorders, and neurodegenerative conditions.

The quinoline moiety is a well-documented pharmacophore in medicinal chemistry, with a rich history of applications in antimicrobial and antimalarial drugs. The introduction of the methoxy group at the 8-position and the esterification of the 3-carboxylate position further enhance the molecule's potential by modulating its solubility, bioavailability, and interactions with biological targets. Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the< strong>Methyl 8-methoxyquinoline-3-carboxylate structure more efficiently, identifying key pharmacokinetic properties and binding affinities that could be exploited for drug design.

One of the most compelling aspects of Methyl 8-methoxyquinoline-3-carboxylate is its ability to interact with various biological pathways. Studies have shown that derivatives of quinoline can inhibit enzymes such as topoisomerases and kinases, which are critical in cellular regulation and proliferation. The methoxy group at position 8 may enhance binding interactions by improving hydrophobicity, while the carboxylate ester moiety can participate in hydrogen bonding networks, increasing receptor affinity. These features make Methyl 8-methoxyquinoline-3-carboxylate a valuable candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which are often implicated in disease pathogenesis but pose significant challenges for drug development due to their large surface areas and lack of well-defined binding pockets. The< strong>Methyl 8-methoxyquinoline-3-carboxylate scaffold offers an opportunity to address this challenge through its rigid planar structure, which can mimic aromatic residues in PPIs. Furthermore, the presence of multiple functional groups allows for fine-tuning of electronic properties, enabling selective binding to specific protein targets.

The potential applications of Methyl 8-methoxyquinoline-3-carboxylate extend beyond oncology. Emerging research suggests that quinoline derivatives may have potent antimicrobial properties, making them attractive candidates for combating drug-resistant bacteria. The< strong>Methyl 8-methoxyquinoline-3-carboxylate structure could interfere with bacterial DNA replication or metabolic pathways, offering a novel strategy against infections caused by multidrug-resistant pathogens. Additionally, its ability to cross the blood-brain barrier has implications for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where targeting aberrant protein aggregates or modulating neuronal signaling pathways is crucial.

The synthesis of Methyl 8-methoxyquinoline-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry and catalytic processes have been employed to optimize production scalability while maintaining chemical integrity. These methodologies are essential for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

Evaluation of Methyl 8-methoxyquinoline-3-carboxylate's pharmacological profile has been facilitated by innovative analytical techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into molecular interactions and conformational dynamics, which are critical for understanding drug efficacy and safety profiles. High-resolution structural data obtained from these methods have been instrumental in guiding medicinal chemists toward optimizing lead compounds into viable drug candidates.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery pipelines has revolutionized how researchers identify promising candidates like Methyl 8-methoxyquinoline-3-carboxylate. AI-driven platforms can predict molecular properties, assess binding affinities, and identify potential side effects with unprecedented speed and accuracy. This technology has accelerated the pace of innovation in chemical biology by enabling rapid screening of vast libraries of compounds.

As interest in green chemistry grows, sustainable synthetic routes for Methyl 8-methoxyquinoline-3-carboxylate are being explored to minimize environmental impact while maintaining efficiency. Biocatalysis and enzymatic transformations offer promising alternatives to traditional synthetic methods by reducing waste generation and energy consumption. These eco-friendly approaches align with global efforts to promote sustainable pharmaceutical practices without compromising on quality or performance.

The future prospects for Methyl 8-methoxyquinoline-3-carboxylate are bright, with ongoing research aimed at expanding its therapeutic applications through innovative drug design strategies. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality efficiently while ensuring regulatory compliance throughout development stages.